Cas no 1804868-20-9 (5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile
• CAS No: 1804868-20-9
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4894936
• Update Time: 2025-06-09

5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-3-5-4-15-6(1-2-14)8(13)7(5)9(11)12/h4,9H,1,3H2
• InChI Key： PXKCCCHGPAVJHS-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile

Comprehensive Overview of 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1804868-20-9)

The compound 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1804868-20-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive agents.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their applications in drug discovery and material science. The presence of multiple halogen atoms in 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile allows for selective functionalization, enabling the creation of tailored compounds for targeted therapies. This aligns with the growing trend of precision medicine and personalized therapeutics, where researchers seek molecules with high specificity and minimal side effects.

From a synthetic chemistry perspective, the acetonitrile moiety in this compound offers additional reactivity, facilitating nucleophilic substitutions and cyclization reactions. This makes it a preferred choice for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The compound's CAS No. 1804868-20-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in agrochemical innovation. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of pesticides, addressing the global need for sustainable crop protection solutions. As environmental regulations tighten, researchers are exploring halogenated pyridines like 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile to develop greener alternatives with reduced ecological impact.

The compound's physicochemical properties, such as its solubility and stability under various conditions, are also under scrutiny. These characteristics are critical for optimizing its performance in industrial-scale synthesis and formulation. Given the rising popularity of AI-driven drug design, computational chemists are leveraging tools like molecular docking and QSAR modeling to predict the behavior of this compound in biological systems.

In summary, 5-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetonitrile (CAS No. 1804868-20-9) represents a promising building block for modern chemical research. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in addressing contemporary scientific challenges. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of synthetic and applied chemistry.